molecular formula C21H22ClN3O3S2 B2641207 N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide CAS No. 896675-97-1

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

Cat. No. B2641207
CAS RN: 896675-97-1
M. Wt: 464
InChI Key: XTOWLMLHDMFODF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C21H22ClN3O3S2 and its molecular weight is 464. The purity is usually 95%.
BenchChem offers high-quality N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

The synthesis of indapamide derivatives, including compounds structurally related to the queried chemical, has shown promising proapoptotic activity against melanoma cell lines. Specifically, a derivative demonstrated significant growth inhibition and anticancer activity, suggesting potential application in cancer treatment. Moreover, these compounds were evaluated as inhibitors of human carbonic anhydrase isoforms, highlighting their multifunctional therapeutic potential (Ö. Yılmaz et al., 2015).

Synthesis of Cyclic Sulfonamides

Research into cyclic sulfonamides through intramolecular Diels-Alder reactions has led to the development of novel cyclic sulfonamides with potential pharmacological applications. These compounds, including derivatives structurally similar to the queried compound, serve as a scaffold for further development into drugs with various therapeutic uses (I. Greig et al., 2001).

Intermediate for Tianeptine Synthesis

A key intermediate of Tianeptine, a compound with structural similarities to the queried chemical, was synthesized through a multi-step process. This research contributes to the understanding of synthetic pathways for complex pharmaceuticals and their intermediates, demonstrating the compound's role in drug development (Z. Xiu-lan, 2009).

Antimalarial and Potential COVID-19 Applications

Investigation into sulfonamide derivatives for antimalarial activity revealed their potential against Plasmodium strains. Additionally, these compounds were evaluated for their theoretical binding affinity against SARS-CoV-2 proteins, suggesting a broader spectrum of potential therapeutic applications (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Green Chemistry and Catalysis

The use of specific sulfonamide derivatives in green chemistry showcases their role as catalysts in the synthesis of various organic compounds. This application emphasizes the importance of these compounds in developing environmentally friendly synthetic methods (A. Khazaei et al., 2015).

properties

IUPAC Name

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22ClN3O3S2/c1-13-4-3-11-25(12-13)30(27,28)16-8-6-15(7-9-16)20(26)24-21-23-18-14(2)5-10-17(22)19(18)29-21/h5-10,13H,3-4,11-12H2,1-2H3,(H,23,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XTOWLMLHDMFODF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC(=C4S3)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

464.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.